N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide
• InChI: InChI=1S/C12H14FNO/c1-12(2)7-8(12)11(15)14-10-6-4-3-5-9(10)13/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key: MOZYZLYHBZAWNO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1C(=O)NC2=CC=CC=C2F)C
• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol

Description

N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide: is an organic compound characterized by a cyclopropane ring substituted with a 2-fluorophenyl group and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide typically involves the reaction of 2-fluoroaniline with 2,2-dimethylcyclopropanecarboxylic acid. The reaction is carried out under conditions that facilitate the formation of the amide bond, often using coupling reagents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole) to activate the carboxylic acid group .

Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions: N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the amide group to an amine.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nitrating agents (HNO3/H2SO4), halogenating agents (Br2, Cl2)

Major Products:

Oxidation: Carboxylic acids, ketones

Reduction: Amines

Substitution: Nitro derivatives, halogenated derivatives

Scientific Research Applications

N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-(2-fluorophenyl)-1-(5-nitrothiophen-2-yl)methanimine
• 2-(2,6-difluorophenoxy)-N-(2-fluorophenyl)-9-isopropyl-9H-purin-8-amine

Comparison: N-(2-fluorophenyl)-2,2-dimethylcyclopropane-1-carboxamide is unique due to its cyclopropane ring, which imparts distinct steric and electronic properties compared to other similar compounds. This uniqueness can influence its reactivity and interactions with biological targets, making it a valuable compound for specific research applications .